Cas no 642478-05-5 (3-methoxy-5-Quinoxalinol)

• Product Name: 3-methoxy-5-Quinoxalinol
• CAS No: 642478-05-5
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 500295
• PubChem ID: 136262393
• Update Time: 2025-04-19

3-methoxy-5-Quinoxalinol Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-Quinoxalinol
• 3-Methoxyquinoxalin-5-ol
• 5-Quinoxalinol, 3-methoxy-
• LYPGPVFFVUJFEV-UHFFFAOYSA-N
• 3-Methoxy-quinoxalin-5-ol
• 642478-05-5
• SCHEMBL3581533

• Inchi： 1S/C9H8N2O2/c1-13-8-5-10-6-3-2-4-7(12)9(6)11-8/h2-5,12H,1H3
• InChI Key： LYPGPVFFVUJFEV-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C2C=CC=C(C2=N1)O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7A^2
• XLogP3: 2

Experimental Properties

• PSA: 55.24